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Compound of Interest

Compound Name: DBCO-PEG4-TFP ester

Cat. No.: B15290342

In-Depth Technical Guide to DBCO-PEG4-TFP
Ester

This technical guide provides a comprehensive overview of the chemical properties, molecular
specifications, and a typical application of DBCO-PEG4-TFP ester for researchers, scientists,
and professionals in drug development.

Core Molecular Information

DBCO-PEGA4-TFP ester is a heterobifunctional crosslinker containing a dibenzocyclooctyne
(DBCO) group and a 2,3,5,6-tetrafluorophenyl (TFP) ester. The DBCO moiety allows for
copper-free click chemistry reactions with azide-containing molecules, a bioorthogonal reaction
that is highly specific and efficient in biological systems. The TFP ester is an amine-reactive
functional group that forms stable amide bonds with primary amines. The polyethylene glycol
(PEG) spacer is a short, hydrophilic chain of four ethylene glycol units that enhances solubility
and provides flexibility.

A variation of this molecule, Sulfo DBCO-PEGA4-TFP ester, includes a sulfonate group to
further increase water solubility.

Quantitative Data Summary

For clarity and ease of comparison, the key molecular and physical properties of DBCO-PEG4-
TFP ester and its sulfonated analogue are presented in the table below.
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Sulfo DBCO-PEG4-TFP

Property DBCO-PEG4-TFP ester e

Molecular Weight 714.71 g/mol [1] 851.8 g/mol [2][3]
Chemical Formula Cs7H38FaN20s[1][4] C39H41F4N30125[2][3]
Purity >95%][1] >95% (HPLC)[5]
CAS Number 2247993-79-7[1][4] Not available

N -20°C, keep in dry and avoid )
Storage Conditions ) -20°C, desiccate[5]
sunlight[1][4]

Methylene Chloride, DMSO,
Solubility DMAC, Methanol, or Water, DMSO, DMF[5]
Acetonitrile[6]

Appearance Solid or viscous liquid Grey amorphous solid[5]

Experimental Protocol: Labeling of Proteins with
DBCO-PEGA4-TFP Ester

The following is a generalized protocol for the covalent labeling of a protein with DBCO-PEG4-
TFP ester. The specific concentrations and reaction times may need to be optimized for
different proteins.

Materials:

» Protein of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS) at a pH of 7.5 -
8.0.

 DBCO-PEGA4-TFP ester.
e Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
e Size-exclusion chromatography column for purification.

Procedure:
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e Dissolve DBCO-PEG4-TFP ester: Prepare a stock solution of DBCO-PEG4-TFP ester in
anhydrous DMF or DMSO.

» Protein Preparation: Ensure the protein solution is at the optimal pH for the reaction of the
TFP ester with primary amines (pH 7.5 - 8.0).

e Reaction: Add a molar excess of the DBCO-PEG4-TFP ester stock solution to the protein
solution. The exact molar ratio will depend on the number of available primary amines on the
protein and the desired degree of labeling.

 Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C
overnight.

 Purification: Remove the excess, unreacted DBCO-PEG4-TFP ester and byproducts by
size-exclusion chromatography.

o Characterization: The successful labeling of the protein can be confirmed by methods such
as mass spectrometry or by a subsequent copper-free click chemistry reaction with an azide-
containing fluorescent probe followed by SDS-PAGE analysis.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the protein labeling protocol described above.

Reagent Preparation
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Caption: Workflow for labeling proteins with DBCO-PEG4-TFP ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. DBCO-PEGA4-TFP | CAS:2247993-79-7 | Biopharma PEG [biochempeg.com]
e 2. Sulfo DBCO-PEG4-TFP ester | AxisPharm [axispharm.com]

o 3. Sulfo DBCO-PEG4-TFP ester | BroadPharm [broadpharm.com]

e 4. Bot Detection [iris-biotech.de]

e 5. vectorlabs.com [vectorlabs.com]

e 6. vectorlabs.com [vectorlabs.com]

 To cite this document: BenchChem. [DBCO-PEG4-TFP ester molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15290342#dbco-peg4-tfp-ester-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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